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Compound of Interest

Compound Name: Bixafen-desmethyl

CAS No.: 1655498-06-8

Cat. No.: B1434714

Get Quote

Bixafen-desmethyl is the primary metabolite of Bixafen, a pyrazole-carboxamide fungicide

that inhibits the succinate dehydrogenase enzyme in the mitochondrial respiratory chain of

fungi.[1][2] While Bixafen itself exhibits low acute mammalian toxicity, it is classified as

environmentally persistent, highly toxic to fish and other aquatic life, and is a probable

reproduction/developmental toxin.[3] Given that metabolites can retain or exhibit similar

toxicological profiles to the parent compound, Bixafen-desmethyl must be handled and

disposed of with the same level of caution as Bixafen.

The core principle guiding this protocol is the "cradle-to-grave" responsibility for hazardous

waste, a framework established by the U.S. Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA).[4][5][6] This principle mandates that the

generator of the waste is responsible for its safe management from generation to final disposal.

[4]
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Compound Characteristic Bixafen Bixafen-desmethyl

Identity Parent Compound (Fungicide) Primary Metabolite

Environmental Persistence High[3]
Assumed to be similar to

parent compound

Aquatic Toxicity Highly toxic to fish[3]
Assumed to be similar to

parent compound

Human Health Hazard

Probable

reproduction/developmental

toxin[3]

To be handled with equivalent

caution

Regulatory Status

Regulated as an

Environmentally Hazardous

Substance[7]

Must be managed as

hazardous chemical waste

Core Directive: The Disposal Workflow
The proper disposal of Bixafen-desmethyl is a multi-step process that ensures the

containment and safe handling of the hazardous material from the point of generation to its

ultimate destruction by a licensed facility. The following workflow diagram illustrates the critical

decision points and required actions.
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Step 1: Point of Generation

Step 2: Hazard Identification & Segregation

Step 3: Containment & Labeling

Step 4: Accumulation & Storage

Step 5: Final Disposal

Generation of Bixafen-desmethyl Waste
(e.g., unused solutions, contaminated labware)

Classify as Hazardous Chemical Waste

Segregate from non-hazardous and other
incompatible waste streams

Select appropriate, leak-proof container
(Plastic is preferred)

Affix Hazardous Waste Label.
Clearly identify contents: 'Bixafen-desmethyl Waste'

Keep container securely closed
except when adding waste

Store in designated Satellite Accumulation Area (SAA)

Ensure SAA is secure, away from drains,
heat, and ignition sources

Submit Waste Collection Request to
Environmental Health & Safety (EHS/EHRS)

Licensed hazardous waste contractor
collects, transports, and disposes of waste

Maintain disposal records
(Manifests) for regulatory compliance

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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